Cas no 1806536-71-9 (2,3-Diethylphenylhydrazine)

• Product Name: 2,3-Diethylphenylhydrazine
• CAS No: 1806536-71-9
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• CID: 4935086
• Update Time: 2025-06-26

2,3-Diethylphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 2,3-Diethylphenylhydrazine
• (2,3-diethylphenyl)hydrazine

• Inchi： 1S/C10H16N2/c1-3-8-6-5-7-10(12-11)9(8)4-2/h5-7,12H,3-4,11H2,1-2H3
• InChI Key： AKKSQJCOLNEWNO-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(CC)=C1CC)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• XLogP3: 2.8
• Topological Polar Surface Area: 38

Additional information on 2,3-Diethylphenylhydrazine

Introduction to 2,3-Diethylphenylhydrazine (CAS No. 1806536-71-9)

2,3-Diethylphenylhydrazine, with the chemical identifier CAS No. 1806536-71-9, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This hydrazine derivative features a phenyl ring substituted with two ethyl groups at the 2 and 3 positions, making it a structurally unique molecule with potential applications in various chemical syntheses and biological studies.

The molecular structure of 2,3-Diethylphenylhydrazine consists of a benzene ring with ethyl groups attached at the 2 and 3 positions, and a hydrazine moiety (-NH-NH₂) attached to one of the carbon atoms. This arrangement confers specific electronic and steric properties to the molecule, which can be exploited in drug design and material science. The presence of two ethyl groups enhances the lipophilicity of the compound, potentially improving its solubility in organic solvents and facilitating its interaction with biological targets.

In recent years, there has been growing interest in 2,3-Diethylphenylhydrazine due to its potential role as an intermediate in the synthesis of more complex pharmaceutical compounds. Researchers have explored its reactivity in various chemical transformations, including condensation reactions with carbonyl compounds to form hydrazones, which are often precursors to biologically active molecules. The compound's ability to participate in such reactions makes it a valuable building block in medicinal chemistry.

One of the most notable applications of 2,3-Diethylphenylhydrazine is in the study of enzyme inhibition and mechanism-based drug design. Hydrazine derivatives are known for their ability to interact with biological enzymes, particularly those involving catalytic triads or metal centers. The structural features of 2,3-Diethylphenylhydrazine, such as its aromatic ring and hydrazine group, allow it to bind effectively to target enzymes, potentially modulating their activity. This has led to investigations into its use as an inhibitor or probe molecule in biochemical studies.

Recent advancements in computational chemistry have further highlighted the importance of 2,3-Diethylphenylhydrazine. Molecular modeling studies have demonstrated that this compound can adopt multiple conformations depending on its environment, which can influence its binding affinity to biological targets. These insights have been crucial for designing more effective derivatives with enhanced pharmacological properties. The integration of experimental data with computational predictions has provided a comprehensive understanding of how 2,3-Diethylphenylhydrazine interacts with biological systems.

The synthesis of 2,3-Diethylphenylhydrazine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include the alkylation of aniline derivatives followed by hydrazination. Advances in synthetic methodologies have enabled more efficient production processes, making 2,3-Diethylphenylhydrazine more accessible for research purposes. These improvements have also reduced environmental impact by minimizing waste and energy consumption during synthesis.

In addition to its pharmaceutical applications, 2,3-Diethylphenylhydrazine has shown promise in materials science. Its aromatic structure and ability to form stable complexes with metals make it a candidate for developing novel materials with specific electronic properties. For instance, it has been investigated as a ligand in coordination chemistry, where it can stabilize metal centers and influence catalytic activity. Such applications underscore the versatility of 2,3-Diethylphenylhydrazine beyond traditional pharmaceutical uses.

The safety profile of 2,3-Diethylphenylhydrazine is another critical aspect that has been extensively studied. While hydrazine derivatives can exhibit reactivity that requires careful handling, research has provided guidelines for safe usage in laboratory settings. Proper storage conditions and handling protocols ensure that researchers can work with 2,3-Diethylphenylhydrazine effectively without compromising safety standards. These measures are essential for maintaining high-quality research outcomes while protecting laboratory personnel.

Future research directions for 2,3-Diethylphenylhydrazine include exploring its potential as a lead compound for drug discovery programs. By modifying its structure through functional group transformations or derivatization strategies, scientists aim to develop novel therapeutic agents with improved efficacy and reduced side effects. The compound's unique structural features offer a rich scaffold for innovation in medicinal chemistry.

The role of CAS No. 1806536-71-9 in academic and industrial research underscores its significance as a versatile chemical entity. Its applications span from fundamental biochemical studies to advanced material design, demonstrating its broad utility across multiple scientific disciplines. As research continues to uncover new possibilities for this compound, its importance is likely to grow further.